Cas no 883531-54-2 (6-Fluoro-7-methyl-1H-indole-2-carbaldehyde)

• Product Name: 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde
• CAS No: 883531-54-2
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD06800751
• CID: 2130911
• PubChem ID: 23004692
• Update Time: 2025-06-10

6-Fluoro-7-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde
• BB 0220034
• 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde, AldrichCPR

• MDL： MFCD06800751
• Inchi： 1S/C10H8FNO/c1-6-9(11)3-2-7-4-8(5-13)12-10(6)7/h2-5,12H,1H3
• InChI Key： OMHANSCTEBKVHB-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C=O)NC=2C=1C

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde

Recent Advances in the Study of 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde (CAS: 883531-54-2) and Its Applications in Chemical Biology and Medicine

6-Fluoro-7-methyl-1H-indole-2-carbaldehyde (CAS: 883531-54-2) is a fluorinated indole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and anti-inflammatory agents. Recent studies have explored its role in modulating enzymatic activity and its potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific kinases involved in inflammatory pathways. The researchers synthesized a series of derivatives based on 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde and evaluated their inhibitory effects on JAK2 and SYK kinases, which are critical targets in autoimmune diseases. The results demonstrated significant inhibition at nanomolar concentrations, suggesting its potential as a lead compound for further optimization.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's application in cancer therapy. The study highlighted its role as a precursor for the synthesis of indole-based small molecules that selectively target cancer cell proliferation. The researchers utilized molecular docking and in vitro assays to validate the compound's binding affinity to specific oncogenic proteins, paving the way for future in vivo studies.

In addition to its therapeutic potential, 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde has also been explored for its utility in chemical biology. A recent publication in ACS Chemical Biology (2023) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique fluorophore properties enable real-time monitoring of oxidative stress, making it a valuable tool for studying redox biology and related diseases.

Despite these promising findings, challenges remain in the optimization of 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound in drug discovery and development.

In conclusion, 6-Fluoro-7-methyl-1H-indole-2-carbaldehyde (CAS: 883531-54-2) represents a versatile scaffold with significant applications in chemical biology and medicine. Recent studies have underscored its potential as a kinase inhibitor, anticancer agent, and fluorescent probe, highlighting its multifaceted utility. Future research should focus on overcoming existing limitations and translating these findings into clinically viable therapeutics.